Regulatory Categorization vs. Threshold of Toxicological Concern
N-Nitroso Sildenafil, as a nitrosamine drug-substance-related impurity (NDSRI), falls under the Carcinogenic Potency Categorization Approach (CPCA). The TGA established the Acceptable Intake (AI) limit for the sildenafil-related nitrosamine impurity at 400 ng/day, placing it in CPCA Category 3 [1]. This is a significant differentiation from more potent nitrosamines like NDMA or NDEA, which fall into categories with AI limits as low as 26.5 ng/day. For non-mutagenic nitrosamine impurities where no carcinogenicity data exists, the ICH M7 guideline specifies a general Threshold of Toxicological Concern (TTC) of 1,500 ng/day [2]. The 400 ng/day AI limit for the sildenafil impurity thus represents a scientifically risk-proportioned control point, far above the limits for more hazardous N-nitrosamines but distinct from the generic TTC. This established, compound-specific AI is critical for setting validated analytical method sensitivity targets during procurement.
vs. TTC 1,500 ng/day
vs. NDMA AI 26.5 ng/day
| Evidence Dimension | Regulatory Acceptable Intake (AI) Limit |
|---|---|
| Target Compound Data | 400 ng/day (CPCA Category 3) [1] |
| Comparator Or Baseline | ICH M7 TTC for non-mutagenic impurities: 1,500 ng/day; NDMA AI: 26.5 ng/day [2][3] |
| Quantified Difference | The target compound's AI limit is 3.75 times lower than the generic TTC, but 15.1 times higher than that of the potent carcinogen NDMA. |
| Conditions | Regulatory framework (TGA/FDA/ICH) for lifetime exposure limits in pharmaceutical products. |
Why This Matters
Procurement of a standard with a pre-defined, regulatory-accepted AI limit ensures analytical methods are fit-for-purpose for compliance, avoiding the cost and delay of deriving a novel acceptable limit.
- [1] Therapeutic Goods Administration (TGA). Established acceptable intake for nitrosamines in medicines. TGA.gov.au. Updated November 3, 2025. View Source
- [2] ICH. ICH M7(R2) Guideline: Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Published 2023. View Source
- [3] FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities: Guidance for Industry. Published August 2023. View Source
